Cas no 1826110-13-7 (2,6-Dimethoxy-5-methylpyridine-3-carboxaldehyde)

• Product Name: 2,6-Dimethoxy-5-methylpyridine-3-carboxaldehyde
• CAS No: 1826110-13-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD29088196
• CID: 5078891
• Update Time: 2026-03-01

2,6-Dimethoxy-5-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxy-5-methylpyridine-3-carboxaldehyde

• MDL： MFCD29088196
• Inchi： 1S/C9H11NO3/c1-6-4-7(5-11)9(13-3)10-8(6)12-2/h4-5H,1-3H3
• InChI Key： ALPPKXZFYAKTJH-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(C=O)=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 1.3
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2,6-Dimethoxy-5-methylpyridine-3-carboxaldehyde

Introduction to 2,6-Dimethoxy-5-methylpyridine-3-carboxaldehyde (CAS No. 1826110-13-7)

2,6-Dimethoxy-5-methylpyridine-3-carboxaldehyde, identified by its CAS number 1826110-13-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a pyridine core substituted with methoxy and methyl groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of the aldehyde functional group at the 3-position enhances its reactivity, allowing for further functionalization and integration into more complex structures.

The compound's structural attributes position it as a valuable building block in medicinal chemistry. Its aromatic system, coupled with electron-donating substituents, influences its electronic properties and interaction with biological targets. Recent studies have highlighted the utility of such pyridine derivatives in the development of drugs targeting neurological disorders, inflammation, and infectious diseases. The methoxy and methyl groups contribute to the molecule's lipophilicity, which is often a critical factor in drug absorption and distribution.

In the context of drug discovery, 2,6-Dimethoxy-5-methylpyridine-3-carboxaldehyde has been explored for its potential in modulating enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in pain signaling and neurodegenerative processes. The aldehyde group serves as a reactive site for condensation reactions with nucleophiles, enabling the synthesis of Schiff bases and other pharmacophores that exhibit therapeutic effects.

The synthesis of 2,6-Dimethoxy-5-methylpyridine-3-carboxaldehyde typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's properties. Molecular modeling studies have predicted its binding affinity to various biological targets, providing insights into its potential pharmacological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to design derivatives with optimized properties before conducting experimental validation.

The role of 2,6-Dimethoxy-5-methylpyridine-3-carboxaldehyde extends beyond academic research into industrial applications. Pharmaceutical companies utilize this intermediate in large-scale syntheses aimed at developing novel therapeutics. Its structural flexibility makes it suitable for generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery efforts. The ability to modify its core structure allows chemists to fine-tune its biological activity and pharmacokinetic profile.

In conclusion, 2,6-Dimethoxy-5-methylpyridine-3-carboxaldehyde (CAS No. 1826110-13-7) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features make it a valuable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this derivative, its importance in drug development is likely to grow further. The combination of traditional synthetic methods and cutting-edge computational techniques ensures that this compound remains at the forefront of medicinal chemistry innovation.